Cas no 1161837-88-2 (4-Chloro-6-(methylsulfinyl)quinoline)
4-Chloro-6-(methylsulfinyl)quinoline Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-6-(methylsulfinyl)quinoline
- 4-chloro-6-methylsulfinylquinoline
-
- Inchi: 1S/C10H8ClNOS/c1-14(13)7-2-3-10-8(6-7)9(11)4-5-12-10/h2-6H,1H3
- InChI Key: MDJLDHGDAMDBBH-UHFFFAOYSA-N
- SMILES: ClC1C=CN=C2C=CC(=CC2=1)S(C)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 236
- XLogP3: 1.9
- Topological Polar Surface Area: 49.2
4-Chloro-6-(methylsulfinyl)quinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A189008991-5g |
4-Chloro-6-(methylsulfinyl)quinoline |
1161837-88-2 | 95% | 5g |
$1768.80 | 2023-09-04 | |
| Alichem | A189008991-10g |
4-Chloro-6-(methylsulfinyl)quinoline |
1161837-88-2 | 95% | 10g |
$2508.48 | 2023-09-04 | |
| Alichem | A189008991-25g |
4-Chloro-6-(methylsulfinyl)quinoline |
1161837-88-2 | 95% | 25g |
$4245.12 | 2023-09-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1758626-1g |
4-Chloro-6-(methylsulfinyl)quinoline |
1161837-88-2 | 98% | 1g |
¥5569.00 | 2024-08-09 |
4-Chloro-6-(methylsulfinyl)quinoline Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Additional information on 4-Chloro-6-(methylsulfinyl)quinoline
Comprehensive Guide to 4-Chloro-6-(methylsulfinyl)quinoline (CAS No. 1161837-88-2): Properties, Applications, and Research Insights
4-Chloro-6-(methylsulfinyl)quinoline (CAS No. 1161837-88-2) is a specialized quinoline derivative gaining attention in pharmaceutical and material science research. This compound features a unique methylsulfinyl group at the 6-position and a chloro substituent at the 4-position, which contribute to its distinct chemical reactivity and potential biological activities. Researchers are increasingly exploring its role as a building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.
The growing interest in sulfur-containing heterocycles like 4-Chloro-6-(methylsulfinyl)quinoline aligns with current trends in medicinal chemistry, where scientists seek novel scaffolds to address drug resistance. Its CAS No. 1161837-88-2 serves as a crucial identifier for researchers sourcing high-purity samples for structure-activity relationship (SAR) studies. Recent literature suggests potential applications in cancer research, with particular focus on its redox-modulating properties due to the sulfinyl moiety.
From a synthetic perspective, this compound demonstrates interesting regioselectivity in cross-coupling reactions, making it valuable for organic synthesis methodologies. The methylsulfinyl group offers both electronic effects and hydrogen bonding capacity, which can influence molecular recognition in biochemical systems. Analytical chemists emphasize the importance of proper NMR characterization (particularly 1H and 13C spectra) due to the compound's chiral center at the sulfinyl sulfur.
In material science applications, 4-Chloro-6-(methylsulfinyl)quinoline has shown promise as a precursor for organic semiconductors. Its extended π-conjugation system combined with the polar sulfinyl group creates interesting electronic properties that researchers are investigating for optoelectronic devices. The compound's thermal stability and crystallinity make it suitable for thin-film deposition techniques, a hot topic in flexible electronics research.
Quality control of CAS No. 1161837-88-2 requires strict monitoring of isomeric purity and residual solvents, particularly for pharmaceutical applications. Advanced techniques like HPLC-MS and X-ray crystallography are often employed to verify the compound's structure. The scientific community continues to explore its metabolic stability and toxicological profile, with recent studies focusing on its CYP450 interactions and plasma protein binding characteristics.
Environmental scientists are examining the biodegradation pathways of 4-Chloro-6-(methylsulfinyl)quinoline, particularly how the sulfinyl group affects its environmental fate. This aligns with growing concerns about green chemistry and sustainable synthesis practices. The compound's photostability under various conditions is another active research area, especially for applications in photopharmacology and light-activated therapies.
For synthetic chemists, the 1161837-88-2 compound presents interesting challenges in selective functionalization due to the competing reactivity of its chloro and sulfinyl groups. Recent methodological advances in transition metal catalysis have enabled more efficient modifications of this scaffold. Computational chemists are employing DFT calculations to predict its molecular orbitals and reaction pathways, supporting rational design of derivatives.
The pharmaceutical industry shows particular interest in 4-Chloro-6-(methylsulfinyl)quinoline as a potential privileged structure for fragment-based drug discovery. Its moderate lipophilicity (predicted logP ~2.5) and molecular weight (~239.7 g/mol) make it suitable for lead optimization programs. Researchers are investigating its bioisosteric relationships with other sulfur-containing heterocycles to expand medicinal chemistry toolboxes.
In academic settings, this compound serves as an excellent case study for teaching advanced concepts in heterocyclic chemistry and chiral sulfoxides. Its synthesis involves important oxidation control of thioethers to sulfoxides, a fundamental transformation in asymmetric synthesis. The growing body of research on CAS 1161837-88-2 reflects broader trends in precision molecular design and targeted therapeutics development.
1161837-88-2 (4-Chloro-6-(methylsulfinyl)quinoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)